Cas no 2228467-48-7 (tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2228467-48-7
• MF: C₁₃H₂₃N₃O₂S
• MW: 285.405621767044
• CID: 6313909
• PubChem ID: 165657862
• Update Time: 2025-10-31

tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• 2228467-48-7
• EN300-1885490

• Inchi： 1S/C13H23N3O2S/c1-8-9(7-13(5,6)14)19-10(15-8)16-11(17)18-12(2,3)4/h7,14H2,1-6H3,(H,15,16,17)
• InChI Key： ONHQIGMAGVIAOV-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1CC(C)(C)N

Computed Properties

• Exact Mass: 285.15109816g/mol
• Monoisotopic Mass: 285.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Introduction to tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228467-48-7)

tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228467-48-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of a tert-butyl carbamate group and a substituted thiazole ring, makes it a promising candidate for various pharmacological studies.

The chemical structure of tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate is defined by its tert-butyl carbamate moiety, which is attached to the nitrogen atom of the thiazole ring. The thiazole ring itself is substituted with a 4-methyl group and a 5-(2-amino-2-methylpropyl) group. These structural features contribute to the compound's stability and its ability to interact with various biological targets.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The tert-butyl carbamate group in tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate is particularly interesting due to its ability to modulate protein function and activity. This functional group can enhance the compound's solubility and bioavailability, making it more suitable for in vivo studies.

In the context of medicinal chemistry, the synthesis of tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate involves multi-step reactions that require precise control over reaction conditions. The key steps include the formation of the thiazole ring through a cyclization reaction and the subsequent introduction of the tert-butyl carbamate group via an amidation reaction. These synthetic routes have been optimized to ensure high yields and purity, which are crucial for further biological evaluation.

The biological activity of tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate has been extensively studied in vitro and in vivo. In cell-based assays, this compound has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies suggest that this compound may have selective activity against cancer cells, particularly those overexpressing certain receptors or signaling pathways.

The pharmacokinetic properties of tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate have also been investigated. In animal models, it has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended target in sufficient concentrations and remains active for an extended period.

In terms of safety and toxicity, preliminary assessments indicate that tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate is well-tolerated at therapeutic doses. However, further studies are required to fully evaluate its long-term safety profile and potential side effects. These studies will be crucial for advancing this compound into clinical trials.

The potential applications of tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-ylcarbamate extend beyond its anti-inflammatory and anti-cancer properties. Recent research has explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has shown promise in reducing oxidative stress and preventing neuronal cell death, which are key factors in these conditions.

In conclusion, tert-butyl N-5-(2-amino-2-methylpropyl)-4-methyl-1,3-thiazol-2-y\-lcarbamate (CAS No. 2228467\-48\-7) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable tool for investigating various therapeutic targets and developing new treatments for inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.